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Compound of Interest

Compound Name: M-525

Cat. No.: B608794

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling M-525, a
potent, irreversible small-molecule inhibitor of the menin-MLL interaction (CAS# 2173582-08-
4). Adherence to these procedures is critical to ensure personal safety and maintain the
integrity of your research.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling M-525.
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Protection Type Required Equipment Specifications & Remarks

o Ensure compliance with
) Safety glasses with side-
Eye/Face Protection ) EN166 (EU) or NIOSH (US)
shields
standards.

Compatible with the solvents
i ) . ) used for M-525. Change
Skin Protection Chemical-resistant gloves ) ) )
gloves immediately if

contaminated.

Provide full coverage of
Lab coat )
personal clothing.

Required when handling the
) ) ) powdered form of M-525 to
Respiratory Protection Dust mask or respirator o ]
avoid inhalation of dust

particles.

Safe Handling and Operational Plan

A systematic approach to handling M-525, from receipt to disposal, is crucial for safety and
experimental success.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage Conditions: Store in a dry, dark place. For short-term storage (days to weeks),
maintain a temperature of O - 4°C. For long-term storage (months to years), store at -20°C.

[1]

Preparation and Use

» Designated Area: All handling of M-525 should be conducted in a designated area, such as a

chemical fume hood, to minimize exposure.

» Avoid Contact: Take necessary precautions to avoid direct contact with skin and eyes. Do not
ingest or inhale.
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» Personal Hygiene: Wash hands thoroughly after handling.

Experimental Workflow Diagram
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Caption: Safe handling workflow for M-525.

Emergency Procedures: First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to M-525.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing.

Rinse thoroughly with plenty of water for at least

Eye Contact i .
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water

and consult a physician.

Disposal Plan

Proper disposal of M-525 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

o Consult Local Regulations: The user is responsible for determining the hazards of the
material and complying with all applicable local, state, and federal laws and regulations
regarding disposal.

o Chemical Waste: Dispose of M-525 as chemical waste. Do not allow it to enter drains or

waterways.
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o Container Disposal: Dispose of the container in the same manner as the product itself.

o Professional Disposal Service: It is recommended to contact a licensed professional waste
disposal service for the disposal of this material.

Physical and Chemical Properties

Property Value

CAS Number 2173582-08-4
Molecular Formula C38H52FN506S
Molecular Weight 725.92 g/mol
Appearance Crystalline solid
Purity >98%

Solubility Soluble in DMSO

Stability and Reactivity

o Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.
» Hazardous Reactions: No data available.

« Conditions to Avoid: No data available.

e Incompatible Materials: Strong oxidizing agents.

o Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen fluoride.

Disclaimer: This information is intended for guidance only and is based on the best available
knowledge. It is the responsibility of the user to conduct a thorough risk assessment before
handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]

« To cite this document: BenchChem. [Essential Safety and Handling Guide for M-525 (menin-
MLL Inhibitor)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608794#personal-protective-equipment-for-handling-
m-525]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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